Cas no 328047-99-0 (Vertilecanine A; (R)-form, Me ester)

Vertilecanine A; (R)-form, Me ester structure
328047-99-0 structure
Product name:Vertilecanine A; (R)-form, Me ester
CAS No:328047-99-0
MF:C14H13NO3
MW:243.257923841476
CID:6745262

Vertilecanine A; (R)-form, Me ester Chemical and Physical Properties

Names and Identifiers

    • Vertilecanin A methyl ester
    • (-)-Vertilecanin A methyl ester
    • Vertilecanine A; (R)-form, Me ester
    • Inchi: 1S/C14H13NO3/c1-18-14(17)12-8-7-11(9-15-12)13(16)10-5-3-2-4-6-10/h2-9,13,16H,1H3
    • InChI Key: OYECEMYHIYCSDK-UHFFFAOYSA-N
    • SMILES: COC(C1N=CC(C(C2C=CC=CC=2)O)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • XLogP3: -0.0859999999999998

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